Cas no 79704-02-2 (Methyl (4-methoxyphenoxy)acetate)

• Product Name: Methyl (4-methoxyphenoxy)acetate
• CAS No: 79704-02-2
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD01034560
• CID: 572022
• Update Time: 2025-10-29

Methyl (4-methoxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(4-methoxyphenoxy)-, methyl ester
• methyl 2-(4-methoxyphenoxy)acetate
• (4-Methoxyphenoxy)acetic acid methyl ester
• Acetic acid, (4-methoxyphenoxy)-, methyl ester
• Methyl (4-methoxyphenoxy)acetate

• MDL： MFCD01034560
• Inchi： 1S/C10H12O4/c1-12-8-3-5-9(6-4-8)14-7-10(11)13-2/h3-6H,7H2,1-2H3
• InChI Key： BSXSJYBBILQLAS-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(=CC=1)OC

Additional information on Methyl (4-methoxyphenoxy)acetate

Methyl (4-methoxyphenoxy)acetate (CAS No. 79704-02-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl (4-methoxyphenoxy)acetate, identified by the chemical compound code CAS No. 79704-02-2, is a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural framework, has garnered considerable attention due to its versatile applications and potential in various scientific domains. The presence of a 4-methoxyphenoxy group and an acetate moiety contributes to its distinctive chemical properties, making it a subject of interest for researchers exploring novel synthetic pathways and pharmacological effects.

The molecular structure of Methyl (4-methoxyphenoxy)acetate consists of an aromatic ring substituted with a methoxy group and connected to an acetate side chain. This configuration imparts specific electronic and steric characteristics, influencing its reactivity and interaction with biological targets. The compound's solubility profile and stability under different conditions further enhance its utility in laboratory settings and industrial processes.

In recent years, Methyl (4-methoxyphenoxy)acetate has been studied for its potential applications in the development of agrochemicals, fragrances, and specialty chemicals. Its role as an intermediate in organic synthesis has been particularly noteworthy, enabling the creation of more complex molecules with tailored properties. The compound's ability to undergo various chemical transformations, such as esterification and hydrolysis, makes it a valuable building block in synthetic chemistry.

Moreover, the pharmacological significance of Methyl (4-methoxyphenoxy)acetate cannot be overlooked. Researchers have been investigating its potential as a precursor or analog in drug discovery programs. The structural motif present in this compound has shown promise in interacting with specific biological receptors, suggesting possible therapeutic applications. For instance, studies have explored its derivatives as candidates for anti-inflammatory and analgesic agents, highlighting its pharmacological relevance.

The synthesis of Methyl (4-methoxyphenoxy)acetate involves well-established organic chemistry techniques, including esterification reactions and aromatic substitution processes. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making the compound more accessible for research purposes. These developments have fostered interest in exploring its applications across different industries.

Recent research has also delved into the environmental impact of Methyl (4-methoxyphenoxy)acetate, assessing its degradation pathways and ecological safety. Studies have shown that under certain conditions, the compound can undergo biodegradation, reducing potential environmental persistence. This information is crucial for ensuring sustainable use in industrial applications and minimizing ecological footprints.

The compound's role in material science has also been emerging as a promising area of study. Its unique chemical properties make it suitable for use in polymer additives and functional materials. Researchers have been experimenting with incorporating Methyl (4-methoxyphenoxy)acetate into polymer matrices to enhance thermal stability or improve mechanical strength. Such applications demonstrate the compound's versatility beyond traditional chemical uses.

In conclusion, Methyl (4-methoxyphenoxy)acetate (CAS No. 79704-02-2) is a multifaceted compound with significant implications in chemical synthesis, pharmaceutical development, and material science. Its structural features and chemical behavior make it a valuable asset for researchers seeking innovative solutions across various scientific disciplines. As ongoing studies continue to uncover new applications and refine synthetic techniques, the importance of this compound is likely to grow further.